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Compound of Interest

Compound Name: (-)-2-Chlorooctane

Cat. No.: B12771515 Get Quote

Essential Safety and Handling Guide for (-)-2-
Chlorooctane
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (-)-2-Chlorooctane. Adherence to

these procedures is essential for ensuring laboratory safety and minimizing environmental

impact.

Chemical Identifier:

Name: (-)-2-Chlorooctane

Synonyms: 2-Octyl chloride, 1-Methylheptyl chloride[1][2]

CAS Number: 628-61-5

Molecular Formula: C8H17Cl[1]

Primary Hazards:

Skin and eye irritant[1][2]

May cause an allergic skin reaction[1][3]
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May cause central nervous system depression[2]

Very toxic to aquatic life with long-lasting effects[1][3]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling (-)-2-
Chlorooctane.

PPE Category Item Specification

Eye and Face Safety Goggles
Chemical splash goggles are

required.

Face Shield

A face shield should be worn in

addition to goggles when there

is a risk of splashing.[4]

Hand Gloves

Chemical-resistant gloves

(e.g., nitrile, neoprene). Check

manufacturer's compatibility

data. Double gloving is

recommended.[4]

Body Laboratory Coat
A flame-resistant lab coat that

fully covers the arms.

Apron/Coveralls

A chemically resistant apron or

coveralls should be worn over

the lab coat for larger

quantities or when splashing is

likely.[5]

Respiratory Respirator

Required if working outside of

a certified chemical fume hood

or if ventilation is inadequate.

Use a respirator with an

organic vapor cartridge.
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Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Always handle (-)-2-Chlorooctane in a properly functioning and certified chemical fume

hood to minimize inhalation exposure.[6]

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.

2. Pre-Handling Procedure:

Read and understand the Safety Data Sheet (SDS) for (-)-2-Chlorooctane.

Ensure all necessary PPE is available and in good condition.

Prepare the work area by removing any unnecessary equipment or chemicals.

Have spill control materials (e.g., absorbent pads, sand) readily available.

3. Handling Procedure:

Don the appropriate PPE as outlined in the table above.

Dispense the smallest amount of (-)-2-Chlorooctane necessary for the experiment.

Keep the container tightly closed when not in use.[7]

Avoid direct contact with the liquid and vapor.

Use only non-sparking tools and work away from sources of ignition.[7]

4. Post-Handling Procedure:

Wipe down the work area with an appropriate solvent and then clean with soap and water.

Decontaminate any equipment that has come into contact with (-)-2-Chlorooctane.

Remove PPE in the correct order to avoid cross-contamination.
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Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
(-)-2-Chlorooctane is a halogenated organic compound and must be disposed of as

hazardous waste.

1. Waste Collection:

Collect all waste containing (-)-2-Chlorooctane in a designated, properly labeled, and

sealed container.

The container should be labeled as "Halogenated Organic Waste" and list (-)-2-
Chlorooctane as a component.[8][9]

Do not mix halogenated waste with non-halogenated waste.[8][10]

2. Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

The storage area should be a designated satellite accumulation area for hazardous waste.

3. Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department.

Never dispose of (-)-2-Chlorooctane down the drain.[6][8]

Workflow for Handling (-)-2-Chlorooctane
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Workflow for Safe Handling of (-)-2-Chlorooctane
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Caption: A flowchart illustrating the key steps for the safe handling of (-)-2-Chlorooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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